Cas no 1420851-76-8 (1-(3-Methylthiophen-2-yl)propane-1,3-diol)

• Product Name: 1-(3-Methylthiophen-2-yl)propane-1,3-diol
• CAS No: 1420851-76-8
• MF: C₈H₁₂O₂S
• MW: 172.244681358337
• CID: 2182062
• Update Time: 2023-08-06

1-(3-Methylthiophen-2-yl)propane-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 1-(3-Methylthiophen-2-yl)propane-1,3-diol
• AM98857

• Inchi： 1S/C8H12O2S/c1-6-3-5-11-8(6)7(10)2-4-9/h3,5,7,9-10H,2,4H2,1H3
• InChI Key： JMJAKLLQZFSSEG-UHFFFAOYSA-N
• SMILES： S1C=CC(C)=C1C(CCO)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 119
• Topological Polar Surface Area: 68.7